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Introduction

Phthalates are a class of chemical compounds commonly used as plasticizers to enhance the
flexibility and durability of polymers, particularly polyvinyl chloride (PVC). Due to their
widespread use in food packaging and other food contact materials (FCMs), there is a potential
for these compounds to migrate into food products, leading to human exposure. Regulatory
bodies worldwide, including the U.S. Food and Drug Administration (FDA) and the European
Food Safety Authority (EFSA), have established strict limits on the presence of certain
phthalates in FCMs due to potential health concerns, including endocrine disruption.[1][2][3][4]

[5]16]

Accurate and reliable quantification of phthalate migration is crucial for ensuring food safety
and regulatory compliance. The use of stable isotope-labeled internal standards, such as
Heptyl Nonyl Phthalate-d4, is a well-established analytical technique to improve the accuracy
and precision of these measurements.[7][8][9] This document provides a detailed application
note and protocol for the use of Heptyl Nonyl Phthalate-d4 as an internal standard in the gas
chromatography-mass spectrometry (GC-MS) analysis of phthalates in food contact materials.
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Heptyl Nonyl Phthalate-d4 is an ideal internal standard for the quantification of its non-
deuterated counterpart, Heptyl Nonyl Phthalate, and other structurally similar long-chain
phthalates. Its chemical and physical properties closely mimic the target analytes, ensuring
similar behavior during sample preparation and analysis, while its mass difference allows for
clear differentiation by the mass spectrometer.

Regulatory Landscape

The regulation of phthalates in food contact materials is a dynamic field with evolving
restrictions.

o United States (FDA): The FDA has revoked the authorization for the use of 23 phthalates in
food contact applications.[4] However, a limited number of phthalates are still permitted, and
the FDA continues to review and update its regulations based on the latest scientific data.[1]
[2][10]

e European Union (EU): The EU has implemented stringent regulations on the use of
phthalates in plastic FCMs under Regulation (EU) No 10/2011.[4][11][12] This regulation sets
specific migration limits (SMLs) for individual phthalates and groups of phthalates. For
example, the SML for Di-butylphthalate (DBP) is 0.3 mg/kg of food, while for Benzyl-butyl-
phthalate (BBP) it is 30 mg/kg.[3]

Experimental Protocol: GC-MS Analysis of
Phthalates in Food Simulants

This protocol outlines a general procedure for the determination of phthalate migration from
food contact materials into food simulants using Heptyl Nonyl Phthalate-d4 as an internal
standard.

1. Materials and Reagents
» Solvents: HPLC grade n-hexane, acetonitrile, and ethyl acetate.

o Standards: Certified reference standards of target phthalates (e.g., DBP, BBP, DEHP, DINP)
and Heptyl Nonyl Phthalate-d4.
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Food Simulants: As per regulatory guidelines (e.g., 10% ethanol, 20% ethanol, 50% ethanol
for aqueous foods; olive oil or other vegetable oil for fatty foods).

Glassware: Volumetric flasks, pipettes, vials with PTFE-lined caps (to be rinsed with hexane
prior to use to minimize background contamination).

Extraction Apparatus: Liquid-liquid extraction funnels or solid-phase extraction (SPE)
cartridges.

. Standard Solution Preparation

Stock Solutions (1000 pug/mL): Prepare individual stock solutions of each target phthalate
and Heptyl Nonyl Phthalate-d4 in a suitable solvent like hexane or ethyl acetate.

Working Standard Solutions: Prepare a mixed working standard solution containing all target
phthalates at a concentration of 10 pug/mL.

Internal Standard Spiking Solution (1 pg/mL): Prepare a solution of Heptyl Nonyl Phthalate-
d4 at a concentration of 1 pg/mL.

Calibration Standards: Prepare a series of calibration standards by diluting the mixed
working standard solution and spiking a constant amount of the internal standard solution. A
typical calibration range would be 0.05, 0.1, 0.2, 0.5, 1.0, 2.0, and 5.0 pg/mL.

. Sample Preparation (Migration Testing)
Cut a representative sample of the food contact material with a known surface area.

Place the sample in a clean glass container and add a known volume of the appropriate food
simulant.

Incubate the sample under conditions that simulate the intended use (e.g., 10 days at 40°C
for long-term storage at room temperature).

After incubation, remove the food contact material sample.

Take a known aliquot of the food simulant for extraction.
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4. Extraction Procedure
e For Aqueous Food Simulants (e.g., Ethanol solutions):

o To a 10 mL aliquot of the food simulant, add 100 uL of the 1 pg/mL Heptyl Nonyl
Phthalate-d4 internal standard solution.

o Perform a liquid-liquid extraction with two 5 mL portions of n-hexane.

o Combine the hexane extracts and evaporate to a final volume of 1 mL under a gentle
stream of nitrogen.

e For Fatty Food Simulants (e.g., Olive Oil):

o To a1 g aliquot of the oil simulant, add 100 pL of the 1 pg/mL Heptyl Nonyl Phthalate-d4
internal standard solution.

o Dissolve the sample in 5 mL of n-hexane.
o Perform a liquid-liquid extraction with two 5 mL portions of acetonitrile.
o Combine the acetonitrile extracts and evaporate to a final volume of 1 mL.
5. GC-MS Instrumental Analysis
e Gas Chromatograph (GC) Conditions:
o Column: HP-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 pum film thickness.
o Injector: Splitless mode, 280°C.

o Oven Program: 80°C (hold 1 min), ramp to 200°C at 15°C/min, then ramp to 300°C at
10°C/min (hold 5 min).

o Carrier Gas: Helium at a constant flow of 1.2 mL/min.
e Mass Spectrometer (MS) Conditions:

o lon Source: Electron lonization (El) at 70 eV.
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o Source Temperature: 230°C.
o Quadrupole Temperature: 150°C.
o Acquisition Mode: Selected lon Monitoring (SIM).

Table 1: Example SIM Parameters for Selected Phthalates

Compound Quantifier lon (m/z)  Qualifier lon 1 (m/z) Qualifier lon 2 (m/z)

Di-n-butyl phthalate

149 223 205
(DBP)
Benzyl butyl phthalate
YIouyip 149 91 206
(BBP)
Bis(2-ethylhexyl
( yihexy) 149 167 279
phthalate (DEHP)
Diisononyl phthalate
149 293 167
(DINP)
Heptyl Nonyl
Py Y 153 297 325

Phthalate-d4

Note: The specific ions for Heptyl Nonyl Phthalate-d4 are illustrative and should be confirmed
by analyzing the pure standard. The d4 indicates a mass shift of 4 amu compared to the native
compound.

Data Presentation and Quantitative Analysis

The use of Heptyl Nonyl Phthalate-d4 as an internal standard allows for accurate
quantification by correcting for variations in sample preparation and instrument response. The
concentration of each target phthalate is calculated using the response factor relative to the
internal standard.

Table 2: Hypothetical Performance Data for the Method
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Parameter DBP BBP DEHP DINP
Limit of Detection

0.1 0.2 0.5 1.0
(LOD) (ug/L)
Limit of
Quantification 0.3 0.6 15 3.0
(LOQ) (ng/L)
Linearity (R?) >0.995 >0.995 >0.995 >0.995
Recovery (%) 95+5 98 +4 92+6 90+ 8
Precision

<10 <10 <15 <15
(RSD%)

This data is illustrative and should be determined for each specific laboratory setup and matrix.
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Caption: Experimental workflow for phthalate analysis in FCMs.
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Caption: Logic of quantification using an internal standard.
Conclusion

The use of Heptyl Nonyl Phthalate-d4 as an internal standard provides a robust and reliable
method for the quantification of phthalates in food contact materials. This approach, combined
with optimized sample preparation and sensitive GC-MS analysis, enables researchers and
regulatory bodies to accurately assess compliance with safety standards and ensure the
protection of public health. The detailed protocol and methodologies presented herein serve as
a comprehensive guide for laboratories involved in food safety testing.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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